Ethyl 4-(1-oxoisoindolin-2-yl)benzoate
Overview
Description
Scientific Research Applications
- Lenalidomide , a derivative of Ethyl 4-(1-oxoisoindolin-2-yl)benzoate, is an immunomodulatory agent approved for treating multiple myeloma. It acts as a ligand for the ubiquitin E3 ligase cereblon, leading to the degradation of Ikaros transcription factors (IKZF1 and IKZF3). Lenalidomide exhibits pleiotropic antitumor effects .
- Emerging evidence suggests that oxidative stress contributes to hair loss. Ethyl 4-(1-oxoisoindolin-2-yl)benzoate derivatives may play a role in hair follicle development and hair growth regulation. Investigating their effects on human dermal papilla cells (hDPCs) could lead to novel therapies for alopecia .
- The isoindolinone core structure in Ethyl 4-(1-oxoisoindolin-2-yl)benzoate makes it interesting for designing organic semiconductors, light-emitting materials, and photovoltaic devices. Researchers study its electronic properties and potential applications in optoelectronics .
Cancer Research and Treatment
Hair Growth and Alopecia
Materials Science and Organic Electronics
properties
IUPAC Name |
ethyl 4-(3-oxo-1H-isoindol-2-yl)benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3/c1-2-21-17(20)12-7-9-14(10-8-12)18-11-13-5-3-4-6-15(13)16(18)19/h3-10H,2,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTWISIBCGLKQCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N2CC3=CC=CC=C3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(1-oxoisoindolin-2-yl)benzoate |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.